Cas no 66652-06-0 (Sulfamonomethoxine Monohydrate Standard)

Sulfamonomethoxine Monohydrate Standard Chemical and Physical Properties
Names and Identifiers
-
- Sulfamonomethoxine monohydrate
- 0704XB60MB
- Daimeton (TN)
- Sulfamonomethoxine hydrate
- Sulfamonomethoxine hydrate [JAN]
- Sulfamonomethoxine hydrate (JP17)
- Benzenesulfonamide, 4-amino-N-(6-methoxy-4-pyrimidinyl)-, monohydrate
- D05023
- Q27236236
- Sulfamonomethoxine Monohydrate Standard
-
- Inchi: 1S/C11H12N4O3S.H2O/c1-18-11-6-10(13-7-14-11)15-19(16,17)9-4-2-8(12)3-5-9;/h2-7H,12H2,1H3,(H,13,14,15);1H2
- InChI Key: IZFXNOZWICAYKQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(NC1C=C(N=CN=1)OC)(=O)=O.O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 376
- Topological Polar Surface Area: 117
Sulfamonomethoxine Monohydrate Standard Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
FUJIFILM | 198-18961-100mg |
Sulfamonomethoxine Monohydrate Standard |
66652-06-0 | 100mg |
JPY 13500 | 2023-09-15 |
Sulfamonomethoxine Monohydrate Standard Related Literature
-
Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
-
Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
-
David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
-
C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
-
Zeinab Salehi,Reza Kowsari-Esfahan,Mohammad Ali Shokrgozar Biomater. Sci., 2018,6, 1664-1690
Additional information on Sulfamonomethoxine Monohydrate Standard
Sulfamonomethoxine Monohydrate Standard (CAS No: 66652-06-0) – A Comprehensive Overview in Modern Pharmaceutical Research
Sulfamonomethoxine Monohydrate Standard, identified by its Chemical Abstracts Service (CAS) number 66652-06-0, is a well-established compound in the realm of pharmaceutical chemistry. This monohydrate form of sulfamonomethoxine serves as a critical reference standard, playing an indispensable role in analytical methodologies and quality control protocols across global pharmaceutical industries. The compound's molecular structure and chemical properties make it particularly valuable in the development and validation of high-performance liquid chromatography (HPLC) and other advanced analytical techniques.
The significance of Sulfamonomethoxine Monohydrate Standard lies in its precision and purity, which are paramount for ensuring the accuracy of pharmaceutical formulations. In recent years, advancements in synthetic chemistry have enabled the production of this compound with unprecedented levels of purity, making it an ideal candidate for use in regulatory compliance and clinical trials. The monohydrate form, in particular, offers enhanced stability and solubility characteristics, which are essential for its application in various research and industrial settings.
Current research indicates that Sulfamonomethoxine Monohydrate Standard is increasingly being utilized in the development of novel therapeutic agents. Its molecular framework provides a versatile platform for structural modifications, allowing researchers to explore new pharmacophores with potential applications in treating a wide range of medical conditions. For instance, studies have demonstrated its utility in the synthesis of derivatives with enhanced bioavailability and reduced side effects, aligning with the growing demand for more effective and safer medications.
In the context of analytical chemistry, the demand for high-purity reference standards like Sulfamonomethoxine Monohydrate Standard has surged due to stringent regulatory requirements. Agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate rigorous testing protocols to ensure the safety and efficacy of pharmaceutical products. The compound's role in these protocols cannot be overstated, as it provides a benchmark against which the purity and potency of active pharmaceutical ingredients (APIs) can be accurately assessed.
The monohydrate form of sulfamonomethoxine offers distinct advantages over other chemical modifications. The presence of a water molecule in its structure enhances its crystallinity, which is beneficial for reproducibility in analytical procedures. Additionally, its solubility profile makes it suitable for use in a variety of solvents, broadening its applicability in both research and industrial settings. These properties have made it a preferred choice for scientists working on complex drug formulations and purification processes.
Recent innovations in spectroscopic techniques have further highlighted the importance of Sulfamonomethoxine Monohydrate Standard. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry rely on high-purity standards to generate accurate data. The compound's well-characterized molecular structure makes it an excellent reference point for these analyses, enabling researchers to elucidate the chemical properties of novel compounds with greater confidence.
The pharmaceutical industry's emphasis on green chemistry has also driven interest in Sulfamonomethoxine Monohydrate Standard. Its synthesis involves minimal waste generation and energy consumption, making it an environmentally friendly option compared to traditional chemical processes. This aligns with global efforts to develop sustainable practices across all stages of drug production, from laboratory-scale synthesis to large-scale manufacturing.
Moreover, the compound's role in clinical research cannot be overlooked. It serves as a crucial tool for researchers studying drug metabolism and pharmacokinetics. By providing a stable and well-defined reference standard, scientists can more accurately model how drugs are processed within the body, leading to better-informed decisions regarding dosages and treatment regimens.
The future prospects for Sulfamonomethoxine Monohydrate Standard appear promising, with ongoing research exploring its potential applications in personalized medicine. As healthcare becomes increasingly tailored to individual patient needs, the demand for high-quality reference standards like this one will continue to grow. Its versatility and reliability make it a cornerstone of modern pharmaceutical research, ensuring that advancements in drug development remain on track.
In conclusion, Sulfamonomethoxine Monohydrate Standard (CAS No: 66652-06-0) is far more than just a chemical compound; it is a vital component in advancing pharmaceutical science. Its precise molecular structure, stability, and applicability across multiple research domains underscore its importance. As scientific understanding evolves and new challenges arise, this compound will undoubtedly remain at the forefront of innovation, contributing to safer and more effective treatments for patients worldwide.
66652-06-0 (Sulfamonomethoxine Monohydrate Standard) Related Products
- 90202-99-6(1-(aminomethyl)-N-methylcyclohexan-1-amine)
- 2227668-49-5(5-(3S)-3-hydroxybutylthiophene-3-carbonitrile)
- 74187-94-3(2-hydrazinyl-5-(2-hydroxyethyl)-6-methyl-3,4-dihydropyrimidin-4-one)
- 922874-25-7(1-1-(2-methoxyethyl)-1H-indol-3-yl-3-methylurea)
- 1423032-07-8(1-[(3-bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride)
- 486452-75-9(methyl 4-{6,7-dimethoxy-2-(4-methoxybenzoyl)-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate)
- 1369174-19-5(2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine)
- 2137834-00-3(2-Tert-butyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid)
- 2172437-99-7(2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)acetic acid)
- 853680-95-2(4-{[(tert-butoxy)carbonyl]amino}-2-[(4-methylphenyl)methyl]butanoic acid)
